Cas no 834884-84-3 (6-[4-(Methylsulfonyl)phenyl]-2-pyridinecarboxaldehyde)

• Product Name: 6-[4-(Methylsulfonyl)phenyl]-2-pyridinecarboxaldehyde
• CAS No: 834884-84-3
• MF: C₁₃H₁₁NO₃S
• MW: 261.296342134476
• CID: 873802
• PubChem ID: 24884145
• Update Time: 2025-08-05

6-[4-(Methylsulfonyl)phenyl]-2-pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(4-METHANESULFONYLPHENYL)PYRIDINE-2-CARBALDEHYDE
• 6-(4-methylsulfonylphenyl)pyridine-2-carbaldehyde
• 6-[4-(Methylsulfonyl)phenyl]-2-pyridinecarboxaldehyde (ACI)
• 2-PYRIDINECARBOXALDEHYDE, 6-[4-(METHYLSULFONYL)PHENYL]-
• MFCD07368910
• 834884-84-3
• 6-[4-(Methanesulfonyl)phenyl]pyridine-2-carbaldehyde
• D73294
• 6-(4-(methylsulfonyl)phenyl)picolinaldehyde
• 6-[4-(Methylsulfonyl)phenyl]-2-pyridinecarboxaldehyde, 97%
• CS-0063804
• DTXSID80584691
• SCHEMBL303332
• 6-[4-(Methylsulfonyl)phenyl]-2-pyridinecarbaldehyde
• AS-69351
• 6-(4-(METHYLSULFONYL)PHENYL)-2-PYRIDINE&
• AKOS015960177
• 6-[4-(Methylsulfonyl)phenyl]-2-pyridinecarboxaldehyde
• 2-PYRIDINECARBOXALDEHYDE,6-[4-(METHYLSULFONYL)PHENYL]-

• MDL： MFCD07368910
• Inchi： 1S/C13H11NO3S/c1-18(16,17)12-7-5-10(6-8-12)13-4-2-3-11(9-15)14-13/h2-9H,1H3
• InChI Key： QXKMSDYWZMIYDE-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=C(C2C=CC(S(C)(=O)=O)=CC=2)N=1

Computed Properties

• Exact Mass: 261.04596439g/mol
• Monoisotopic Mass: 261.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Density: 1.297
• Melting Point: 166-170 °C
• Boiling Point: 477.3°C at 760 mmHg
• Flash Point: 242.5°C
• Refractive Index: 1.586

6-[4-(Methylsulfonyl)phenyl]-2-pyridinecarboxaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：